Cas no 686749-03-1 (N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide)
N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide
- N-(4-bromophenyl)-2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)acetamide
- Acetamide, N-(4-bromophenyl)-2-[[1-[(2-chlorophenyl)methyl]-1H-indol-3-yl]sulfonyl]-
- N-(4-bromophenyl)-2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonylacetamide
- AKOS024585631
- EU-0089712
- F0590-0436
- N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide
- 686749-03-1
-
- Inchi: 1S/C23H18BrClN2O3S/c24-17-9-11-18(12-10-17)26-23(28)15-31(29,30)22-14-27(21-8-4-2-6-19(21)22)13-16-5-1-3-7-20(16)25/h1-12,14H,13,15H2,(H,26,28)
- InChI Key: NAXSKDIXOAQVDF-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(Br)C=C1)(=O)CS(C1C2=C(N(CC3=CC=CC=C3Cl)C=1)C=CC=C2)(=O)=O
Computed Properties
- Exact Mass: 515.99100g/mol
- Monoisotopic Mass: 515.99100g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 76.6Ų
Experimental Properties
- Density: 1.50±0.1 g/cm3(Predicted)
- Boiling Point: 771.3±60.0 °C(Predicted)
- pka: 11.35±0.70(Predicted)
N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0590-0436-2μmol |
N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide |
686749-03-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0590-0436-5μmol |
N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide |
686749-03-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0590-0436-10μmol |
N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide |
686749-03-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0590-0436-20μmol |
N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide |
686749-03-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0590-0436-1mg |
N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide |
686749-03-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0590-0436-2mg |
N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide |
686749-03-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0590-0436-3mg |
N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide |
686749-03-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0590-0436-4mg |
N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide |
686749-03-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0590-0436-5mg |
N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide |
686749-03-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0590-0436-10mg |
N-(4-bromophenyl)-2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)acetamide |
686749-03-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide
Comprehensive Overview of N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 686749-03-1)
N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide, with the CAS number 686749-03-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are known for their diverse biological activities. The presence of both bromophenyl and chlorophenyl groups in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.
The molecular structure of N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide features a unique combination of functional groups, including an indole ring and a sulfonylacetamide moiety. These structural elements contribute to its potential applications in modulating enzyme activity or receptor binding. Researchers have explored its utility in designing novel therapeutic agents, particularly in areas such as anti-inflammatory and anticancer research, where sulfonamide derivatives have shown promise.
In recent years, the demand for custom synthesis of complex molecules like N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound is often sought after for its potential role in structure-activity relationship (SAR) studies, which are critical for optimizing drug candidates. Its CAS number 686749-03-1 serves as a unique identifier in chemical databases, facilitating efficient retrieval and collaboration among researchers.
One of the key trends in the pharmaceutical industry is the focus on targeted drug delivery and personalized medicine. Compounds like N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide are being investigated for their ability to interact with specific proteins or pathways, aligning with these cutting-edge approaches. Additionally, the rise of AI-driven drug discovery has highlighted the importance of such molecules in virtual screening and molecular docking studies.
From a synthetic chemistry perspective, the preparation of N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide involves multi-step reactions, including sulfonylation and amide coupling. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's solubility and stability under various conditions are also critical factors for its practical application in research settings.
Environmental and regulatory considerations are increasingly shaping the development of new chemical entities. While N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide is primarily used in research, its synthesis and handling must adhere to green chemistry principles to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable chemistry practices.
In conclusion, N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 686749-03-1) represents a valuable tool for researchers exploring the frontiers of medicinal chemistry. Its unique structure and potential biological activities make it a compelling subject for ongoing and future studies. As the scientific community continues to uncover new applications for sulfonamide derivatives, this compound is likely to remain a focal point in innovative drug development efforts.
686749-03-1 (N-(4-bromophenyl)-2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)